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Compound of Interest

Cyclohexanamine 2-
Compound Name:
(phosphonooxy)acrylate

Cat. No.: B083823

For Researchers, Scientists, and Drug Development Professionals

Core Synonyms and Identification

Cyclohexanamine 2-(phosphonooxy)acrylate, a crucial reagent in biochemical and

pharmaceutical research, is known by a variety of synonyms. Its primary function is to serve as

a stable, soluble source of the high-energy phosphate compound phosphoenolpyruvate (PEP).

The compound is systematically identified by its CAS number: 10526-80-4.

This technical guide provides a comprehensive overview of its key synonyms, physicochemical

properties, relevant experimental protocols, and its role in significant biological pathways.

Key Synonyms:

Phospho(enol)pyruvic acid cyclohexylammonium salt[1][2]

PEP-CHA[1][2]

Phosphoenolpyruvic acid mono(cyclohexylammonium) salt[1][2]

2-(Phosphonooxy)acrylic acid, compound with cyclohexylamine (1:1)

PEP CHX[1][2]
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e PEP mono(cyclohexylamine) salt[1][2]

e Cyclohexylammonium 2-(phosphonooxy)acrylate

Physicochemical and Quantitative Data

A summary of the available quantitative data for Cyclohexanamine 2-

(phosphonooxy)acrylate is presented below. This information is essential for its proper

handling, storage, and use in experimental settings.

Property Value Source

CAS Number 10526-80-4 [1][2]

Molecular Formula CoH1sNOsP [11[3]

Molecular Weight 267.22 g/mol [1][3]

Appearance White to off-white crystalline ]
powder

Melting Point 140°C [5]
DMSO (Slightly), Methanol

Solubility (Slightly), Water (100 mg/mL 51161

for the

tri(cyclohexylammonium) salt)

Storage Temperature

-20°C

[415](6]

Purity

>97% (enzymatic)

[2]

Role in Biological Pathways

Cyclohexanamine 2-(phosphonooxy)acrylate serves as a substrate for key enzymes in

central metabolic pathways, namely glycolysis and gluconeogenesis, by providing

phosphoenolpyruvate (PEP). PEP is a critical high-energy intermediate in cellular metabolism.

Glycolysis Pathway

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5778797.htm
https://www.3wpharm.com/product/65629.html
https://www.benchchem.com/product/b083823?utm_src=pdf-body
https://www.benchchem.com/product/b083823?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5778797.htm
https://www.3wpharm.com/product/65629.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5778797.htm
https://www.biosynth.com/p/P-6100/10526-80-4-phosphoenolpyruvic-acid-cyclohexylamm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5778797.htm
https://www.biosynth.com/p/P-6100/10526-80-4-phosphoenolpyruvic-acid-cyclohexylamm
https://www.goldbio.com/products/phosphoenolpyruvic-acid-cyclohexylammonium-salt
https://www.coreychem.com/product/pep-chaphosphoenolpyruvic-acid-cyclohexylammonium-salt-cas-no-10526-80-4/
https://www.coreychem.com/product/pep-chaphosphoenolpyruvic-acid-cyclohexylammonium-salt-cas-no-10526-80-4/
https://www.sigmaaldrich.com/SG/en/product/sigma/p7252
https://www.goldbio.com/products/phosphoenolpyruvic-acid-cyclohexylammonium-salt
https://www.coreychem.com/product/pep-chaphosphoenolpyruvic-acid-cyclohexylammonium-salt-cas-no-10526-80-4/
https://www.sigmaaldrich.com/SG/en/product/sigma/p7252
https://www.3wpharm.com/product/65629.html
https://www.benchchem.com/product/b083823?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In the final step of glycolysis, pyruvate kinase catalyzes the irreversible transfer of a phosphate
group from PEP to ADP, yielding pyruvate and ATP. This is a crucial energy-generating step in
the pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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